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Compound of Interest

Compound Name: Carbamazepine-d2,15N

Cat. No.: B13845490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

Carbamazepine-d2,15N, an isotopically labeled form of the anticonvulsant drug

Carbamazepine. Given its use in research and developmental settings, a thorough

understanding of its properties and potential hazards is paramount to ensure the safety of

laboratory personnel and the integrity of experimental outcomes. This document outlines the

material's physicochemical properties, toxicological data, recommended handling protocols,

and emergency procedures.

Physicochemical and Toxicological Profile
Carbamazepine-d2,15N is a stable isotope-labeled version of Carbamazepine, where two

hydrogen atoms have been replaced by deuterium and one nitrogen atom by a nitrogen-15

isotope.[1][2] While the isotopic labeling provides a valuable tool for tracing and quantification

in metabolic studies, the fundamental chemical properties and toxicological profile are

considered to be closely aligned with the unlabeled parent compound.[3][4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Carbamazepine

and its isotopically labeled form.
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Property Value Reference(s)

Chemical Name
5H-Dibenz[b,f]azepine-5-

carboxamide-d2,15N
[1]

Molecular Formula C₁₅H₁₀D₂¹⁵NNO [1][2]

Molecular Weight 239.27 g/mol [1][2]

Appearance
White to off-white or yellowish-

white crystalline powder/solid
[5][6][7]

Melting Point 189-193°C [7][8]

Boiling Point
411°C at 760 mmHg

(decomposes)
[6][8]

Solubility

Practically insoluble in water;

soluble in acetone, alcohol,

chloroform, and

dichloromethane.

[6][7][8]

Storage Temperature
2°C to 8°C, protected from

moisture.
[9][10]

Toxicological Data and Hazard Identification
Carbamazepine is classified as a hazardous substance.[11] The isotopically labeled version

should be handled with the same level of caution.
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Hazard Class GHS Classification
Precautionary
Statement(s)

Reference(s)

Acute Toxicity (Oral)
Harmful if swallowed

(Category 4)

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

[12][13]

Respiratory

Sensitization

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled (Category 1)

P261: Avoid breathing

dust. P342+P311: If

experiencing

respiratory symptoms:

Call a POISON

CENTER or

doctor/physician.

[10][12]

Skin Sensitization

May cause an allergic

skin reaction

(Category 1)

P272: Contaminated

work clothing should

not be allowed out of

the workplace.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[10][12]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child

(Category 2)

P201: Obtain special

instructions before

use. P202: Do not

handle until all safety

precautions have

been read and

understood.

[9][12]

Carcinogenicity
Suspected of causing

cancer (Category 2)

P201: Obtain special

instructions before

use.

[9]

Specific Target Organ

Toxicity (Repeated

May cause damage to

organs through

P314: Get medical

advice/attention if you

[9]
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Exposure) prolonged or repeated

exposure (Category 2)

feel unwell.

Toxicity Thresholds:

Therapeutic Range: 8 – 12 mg/L (34 – 51 micromol/L)[14]

Toxic Levels: >12 mg/L (ataxia and nystagmus), >20 mg/L (CNS and anticholinergic effects),

>40 mg/L (coma, seizures, cardiac abnormalities)[14][15]

LD50 (Oral, rat): 1957 mg/kg[11]

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when working with Carbamazepine-d2,15N.

The following procedures are based on established guidelines for handling hazardous and

isotopically labeled compounds.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to minimize exposure.
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Personal Protective Equipment (PPE) Protocol

Entry into Controlled Area

Wear a designated lab coat

Don double nitrile gloves

Wear chemical safety goggles or a face shield

Use a NIOSH-approved respirator for handling powder

Proceed with Handling Procedures

Click to download full resolution via product page

Caption: Recommended PPE workflow before handling Carbamazepine-d2,15N.

Engineering Controls and Laboratory Practices
Ventilation: All handling of solid Carbamazepine-d2,15N should be conducted in a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.[16][17]

Weighing: Use an analytical balance within a ventilated enclosure. Utilize anti-static

techniques to prevent dispersal of the fine powder.
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Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing. Cap containers tightly.

Housekeeping: Clean work surfaces thoroughly after each use. Wet wiping is preferred over

dry sweeping to prevent dust generation.[11]

Waste Disposal: Dispose of all contaminated materials (gloves, wipes, pipette tips) as

hazardous chemical waste in accordance with local, state, and federal regulations.[9][10]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[13][16]

Skin Contact

Immediately wash skin with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Seek medical attention

if irritation persists.

[13][16]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[13][16]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[13][16]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, gently cover with an absorbent material to avoid raising dust.

Carefully collect the spilled material and place it in a sealed container for hazardous waste

disposal.[11][13]
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Clean the spill area with a suitable detergent and water.

Metabolic Pathway of Carbamazepine
Carbamazepine is extensively metabolized in the liver, primarily by the cytochrome P450

enzyme system.[18][19] The major metabolic pathway involves the formation of an active

epoxide metabolite. Understanding this pathway is crucial for interpreting experimental results

using Carbamazepine-d2,15N.

Carbamazepine Metabolic Pathway

Carbamazepine

Carbamazepine-10,11-epoxide (active)

CYP3A4, CYP2C8

Other Minor Metabolites (e.g., hydroxy, quinone)

CYP2B6, UGT2B7

Carbamazepine-10,11-diol (inactive)

Epoxide Hydrolase

Urinary Excretion

Click to download full resolution via product page
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Caption: Major metabolic pathway of Carbamazepine in the liver.

Logical Workflow for Safe Handling
A systematic approach to handling Carbamazepine-d2,15N from receipt to disposal is

essential for maintaining a safe research environment.

Safe Handling Workflow for Carbamazepine-d2,15N

Receive and Log Compound

Store at 2-8°C in a designated, locked location

Prepare for Experiment in a Fume Hood

Conduct Experiment with Appropriate PPE

Decontaminate Work Area and Equipment

Segregate and Dispose of Hazardous Waste

Document Usage and Disposal
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Carbamazepine-d2,15N.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can mitigate the risks associated with Carbamazepine-d2,15N and

ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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